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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099 Get Quote

Introduction

Reactive dyes are a class of colored organic compounds that form a covalent bond with the

fiber, becoming an integral part of it.[1] This chemical bonding results in excellent wash

fastness and vibrant shades, making reactive dyes a popular choice for dyeing cellulosic fibers

like cotton.[1][2] Reactive Black 1 is a vinyl sulfone-based reactive dye used to achieve deep,

rich black shades on cotton fabrics with good fastness properties.[3] The dyeing process

involves three key stages: exhaustion of the dye onto the fiber, fixation of the dye to the fiber in

the presence of an alkali, and a final wash-off to remove any unfixed dye.[1][4]

Mechanism of Dyeing

The dyeing of cotton with Reactive Black 1 involves the formation of a covalent bond between

the reactive group of the dye and the hydroxyl (-OH) groups of the cellulose in the cotton fiber.

[1][2] This reaction is typically carried out under alkaline conditions and at elevated

temperatures. The process begins with the adsorption of dye molecules onto the fiber surface,

a step facilitated by the addition of an electrolyte like sodium chloride or Glauber's salt, which

helps to overcome the natural repulsion between the anionic dye and the negatively charged

cotton fiber in water.[2][5] Following this exhaustion phase, an alkali such as soda ash is

introduced to raise the pH of the dyebath. This high pH catalyzes the chemical reaction

between the dye's reactive group and the cotton's hydroxyl groups, leading to the formation of

a stable, covalent dye-fiber bond.[2][4]

Key Parameters in the Dyeing Process
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Several parameters critically influence the success of the dyeing process:

Temperature: Reactive Black 1, being a hot brand reactive dye, requires higher

temperatures (typically 60-90°C) for optimal fixation.[1][3][6]

pH: An alkaline pH (typically 10-12.5) is essential for the fixation reaction.[2][7] This is

achieved by adding alkali like soda ash (sodium carbonate).

Electrolyte Concentration: The amount of salt used depends on the desired depth of shade.

For deep shades like black, a higher salt concentration is required to promote dye

exhaustion.[2][8]

Liquor Ratio: This is the ratio of the weight of the dye liquor to the weight of the fabric. A

lower liquor ratio can lead to higher dye fixation and reduced water consumption.[3][9]

Dyeing Time: Sufficient time must be allowed for both the exhaustion and fixation phases to

ensure even and deep dyeing.[3]

Experimental Protocol
This protocol details the procedure for dyeing a 100g sample of pre-scoured and bleached

cotton fabric with Reactive Black 1 to achieve a deep black shade.

1. Materials and Reagents

100g pre-scoured and bleached cotton fabric

Reactive Black 1 dye

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Soda ash (Na₂CO₃)

Acetic acid (CH₃COOH)

Non-ionic soaping agent

Distilled water
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Laboratory dyeing machine or a stainless steel beaker with a stirrer and heating

arrangement

2. Preparation of Solutions

Dye Solution: Prepare a stock solution of Reactive Black 1. For a 2% shade, weigh 2g of

Reactive Black 1 dye powder, make a paste with a small amount of cold water, and then

dissolve it in hot water (around 80°C) to make a final volume of 100mL.[10]

Salt Solution: Prepare a concentrated solution of sodium chloride or Glauber's salt.

Alkali Solution: Prepare a solution of soda ash.

3. Dyeing Procedure

Set the dyebath with the required amount of water according to the chosen liquor ratio (e.g.,

1:10, which would be 1 liter for 100g of fabric).[7][11]

Start the dyeing process at a temperature of 40-50°C.[6][10]

Add the pre-wetted cotton fabric to the dyebath and run for 5-10 minutes to ensure even

wetting.

Add the prepared dye solution to the dyebath and continue running for 10-15 minutes to

allow for even distribution of the dye.[8][10]

Gradually add the required amount of salt in two to three portions over 15-20 minutes. This

helps in the uniform exhaustion of the dye onto the fabric.[6][10]

Raise the temperature of the dyebath to the optimal fixation temperature, typically 80-90°C,

over 30 minutes.[3][6]

Run the fabric at this temperature for another 20-30 minutes to ensure maximum dye

exhaustion.

Add the pre-dissolved soda ash to the dyebath in two portions over 10-15 minutes. This will

initiate the fixation process.
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Continue the dyeing at 80-90°C for another 45-60 minutes for complete fixation of the dye.[6]

After the fixation period, drain the dyebath.

4. Post-Dyeing Wash-off

Rinse: Rinse the dyed fabric thoroughly with cold water to remove loose dye from the

surface.[8]

Hot Wash: Wash the fabric in hot water.

Soaping: Treat the fabric in a bath containing a non-ionic soaping agent (e.g., 1-2 g/L) at or

near boiling temperature for 10-15 minutes. This step is crucial to remove any unfixed or

hydrolyzed dye, which in turn improves the wash fastness of the dyed fabric.[5][7]

Rinse: Rinse the fabric again with hot water followed by cold water until the water runs clear.

[8]

Neutralization (Optional): A final rinse with a dilute solution of acetic acid can be done to

neutralize any residual alkali.

Drying: Squeeze the excess water from the fabric and dry it in a dryer or by air drying.

Data Presentation
Table 1: Quantitative Parameters for Dyeing Cotton with Reactive Black 1 (Deep Shade)
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Parameter Value Unit Notes

Dye (Reactive Black

1)
2 - 4 % (owf)

"owf" stands for "on

the weight of fabric".

Higher percentage for

deeper shades.[12]

[13]

Liquor Ratio 1:10 - 1:20 -

Ratio of the volume of

dye liquor to the

weight of the fabric.[3]

[7]

Salt (NaCl or Na₂SO₄) 60 - 80 g/L

Higher concentrations

are needed for dark

shades to aid in dye

exhaustion.[7][10]

Alkali (Soda Ash,

Na₂CO₃)
15 - 20 g/L

Used as the fixing

agent to create

alkaline conditions.[3]

[10]

Initial Dyeing

Temperature
40 - 50 °C

Temperature at which

the fabric and dye are

introduced.[10]

Fixation Temperature 80 - 90 °C

Optimal temperature

for the reaction

between the hot brand

dye and cotton.[3][6]

Total Dyeing Time 90 - 120 minutes

Includes time for

exhaustion, salt and

alkali addition, and

fixation.[12]

Soaping Temperature 90 - 100 °C

High temperature is

required for effective

removal of unfixed

dye.[5]
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Soaping Agent 1 - 2 g/L Non-ionic detergent.

Mandatory Visualization
Caption: Experimental workflow for dyeing cotton with Reactive Black 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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